1-(2',4'-Difluoro-1,1'-biphenyl-2-yl)ethanone

• Molecular Formula: C14H10F2O
• Molecular Weight: 232.22 g/mol
• IUPAC Name: 1-[2-(2,4-difluorophenyl)phenyl]ethanone
• InChI: InChI=1S/C14H10F2O/c1-9(17)11-4-2-3-5-12(11)13-7-6-10(15)8-14(13)16/h2-8H,1H3
• InChI Key: LAQVGNXQADWSLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1C2=C(C=C(C=C2)F)F

Description

1-(2',4'-Difluoro-1,1'-biphenyl-2-yl)ethanone is a useful research compound. Its molecular formula is C14H10F2O and its molecular weight is 232.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4-Difluorophenylboronic acid (9.47 g, 60 mmol), tetrabutylammonium bromide (16.1 g, 50 mmol), and potassium carbonate (20.7 g, 150 mmol) were added to a flask followed by water (50 mL). The contents were mixed until most of the dissolvable solids were in solution. To the remaining slurry was added 2′-bromoacetophenone (9.95 g, 50 mmol) and palladium acetate (1.12 g, 5 mmol). The stirred contents were heated to 70° C. under a nitrogen atmosphere for 12 hours. Thin layer chromatography analysis indicated the formation of a single product. The reaction was allowed to cool to room temperature. Ethyl acetate (500 mL) was added and the organic phase was extracted with water (3×100 mL). The combined aqueous phase was extracted once with additional ethyl acetate and the organic phases were combined, dried over anhydrous sodium sulfate, filtered, and concentrated to provide a crude oil. The product was purified by preparative liquid chromatography on a Biotage® 40 Mi column of prepacked silica gel (90 g), eluting with a gradient of 5%-20% methyl tert-butyl ether in hexane, to afford the title compound (5.7 g, 49%) as a yellow oil;